Cas no 2411243-12-2 (1-4-(2-chloroacetyl)piperazin-1-ylcyclopentane-1-carboxamide)

• Product Name: 1-4-(2-chloroacetyl)piperazin-1-ylcyclopentane-1-carboxamide
• CAS No: 2411243-12-2
• MF: C₁₂H₂₀ClN₃O₂
• MW: 273.759101867676
• CID: 5683218
• PubChem ID: 146085902
• Update Time: 2025-07-22

1-4-(2-chloroacetyl)piperazin-1-ylcyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[4-(2-Chloroacetyl)piperazin-1-yl]cyclopentane-1-carboxamide
• EN300-26574656
• 2411243-12-2
• Z1562138822
• 1-4-(2-chloroacetyl)piperazin-1-ylcyclopentane-1-carboxamide

• Inchi： 1S/C12H20ClN3O2/c13-9-10(17)15-5-7-16(8-6-15)12(11(14)18)3-1-2-4-12/h1-9H2,(H2,14,18)
• SMILES： ClCC(N1CCN(CC1)C1(C(N)=O)CCCC1)=O

Computed Properties

• Exact Mass: 273.1244046g/mol
• Monoisotopic Mass: 273.1244046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 66.6Ų

Additional information on 1-4-(2-chloroacetyl)piperazin-1-ylcyclopentane-1-carboxamide

Introduction to 1-4-(2-chloroacetyl)piperazin-1-ylcyclopentane-1-carboxamide (CAS No. 2411243-12-2)

1-4-(2-chloroacetyl)piperazin-1-ylcyclopentane-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2411243-12-2, represents a unique molecular structure that combines a piperazine ring with a cyclopentane moiety, both of which are well-documented for their diverse biological activities. The presence of a 2-chloroacetyl group further enhances its potential as a pharmacophore, making it a subject of intense study in medicinal chemistry.

The compound's structural framework is characterized by its dual functionality, which positions it as a promising candidate for various therapeutic applications. The piperazine ring, known for its role in drug design due to its ability to form hydrogen bonds and interact with biological targets, is particularly noteworthy. In contrast, the cyclopentane ring contributes to the molecule's stability and flexibility, allowing it to adopt multiple conformations that may be favorable for binding to biological receptors.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. Among these, piperazine derivatives have been extensively explored for their potential in treating neurological disorders, infectious diseases, and cancer. The incorporation of a cyclopentane ring into such derivatives has been shown to enhance pharmacokinetic properties, including improved solubility and bioavailability.

The 2-chloroacetyl group in 1-4-(2-chloroacetyl)piperazin-1-ylcyclopentane-1-carboxamide adds another layer of complexity to its pharmacological profile. Chloroacetyl groups are frequently used in medicinal chemistry due to their reactivity and ability to form covalent bonds with biological targets. This reactivity can be leveraged to create stable interactions with enzymes or receptors, potentially leading to the development of potent and selective drugs.

Current research in this area has focused on understanding the molecular interactions between 1-4-(2-chloroacetyl)piperazin-1-ylcyclopentane-1-carboxamide and its target proteins. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and computational modeling have been employed to elucidate the binding mechanisms. These studies have revealed that the compound can interact with a variety of biological targets, including kinases, proteases, and transcription factors.

The compound's potential as an antineoplastic agent has been particularly intriguing. Preclinical studies have demonstrated that derivatives of piperazine-cyclopentane structures can inhibit the growth of tumor cells by interfering with critical signaling pathways involved in cell proliferation and survival. The 2-chloroacetyl group may play a pivotal role in this context by modulating the activity of key enzymes such as cyclin-dependent kinases (CDKs) and tyrosine kinases.

In addition to its antineoplastic properties, 1-4-(2-chloroacetyl)piperazin-1-ylcyclopentane-1-carboxamide has shown promise in treating infectious diseases. The structural features of the compound allow it to mimic natural substrates or inhibitors of bacterial and viral enzymes, thereby disrupting essential metabolic processes. This has led to investigations into its efficacy against resistant strains of pathogens, highlighting its potential as a broad-spectrum antimicrobial agent.

The synthesis of 1-4-(2-chloroacetyl)piperazin-1-ylcyclopentane-1-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical use. Techniques such as catalytic hydrogenation, nucleophilic substitution reactions, and protecting group strategies are commonly utilized in its preparation.

The pharmacokinetic profile of this compound is another area of active investigation. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) properties to assess its suitability for clinical use. The presence of both polar and non-polar regions in its structure suggests that it may exhibit good oral bioavailability while also being amenable to targeted delivery systems.

Regulatory considerations play a crucial role in the development of new pharmaceuticals. Ensuring compliance with guidelines set forth by agencies such as the Food and Drug Administration (FDA) and the European Medicines Agency (EMA) is essential for bringing this compound from preclinical testing to market approval. Researchers are focusing on addressing safety concerns through rigorous toxicology studies while also optimizing formulations for therapeutic efficacy.

The future direction of research on 1-4-(2-chloroacetyl)piperazin-1-ylcyclopentane-1-carboxamide is likely to include exploring novel analogs with enhanced properties. By modifying specific functional groups or introducing additional moieties into the molecule, scientists aim to develop derivatives with improved potency, selectivity, and reduced side effects. Collaborative efforts between academic institutions and pharmaceutical companies will be instrumental in advancing these efforts.

In conclusion, 1-4-(2-chloroacetyl)piperazin-1-ylcyclopentane-1-carboxamide represents a compelling candidate for therapeutic development due to its unique structural features and demonstrated biological activities. Its combination of a piperazine ring, cyclopentane moiety, and 2-chloroacetyl group positions it as a versatile pharmacophore with potential applications across multiple disease areas. Continued research into its mechanisms of action and optimization of its pharmacokinetic properties will be key steps toward realizing its full therapeutic potential.